Cas no 2055390-07-1 (1-(Trifluoromethoxy)butan-2-amine hcl)

• Product Name: 1-(Trifluoromethoxy)butan-2-amine hcl
• CAS No: 2055390-07-1
• MF: C₅H₁₁ClF₃NO
• MW: 193.595151185989
• CID: 5777084
• PubChem ID: 135355061
• Update Time: 2025-10-28

1-(Trifluoromethoxy)butan-2-amine hcl Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethoxy)butan-2-amine hydrochloride
• NLOODZLEUWPYDA-UHFFFAOYSA-N
• 1-(TRIFLUOROMETHOXY)BUTAN-2-AMINE HCL
• SCHEMBL20531993
• EN300-6748668
• 1-(Trifluoromethoxy)butan-2-amine;hydrochloride
• AT11603
• 2055390-07-1
• 1-(Trifluoromethoxy)butan-2-amine hcl

• Inchi： 1S/C5H10F3NO.ClH/c1-2-4(9)3-10-5(6,7)8;/h4H,2-3,9H2,1H3;1H
• InChI Key： NLOODZLEUWPYDA-UHFFFAOYSA-N
• SMILES： Cl.FC(OCC(CC)N)(F)F

Computed Properties

• Exact Mass: 193.0481262g/mol
• Monoisotopic Mass: 193.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(Trifluoromethoxy)butan-2-amine hcl

Recent Advances in the Study of 1-(Trifluoromethoxy)butan-2-amine HCl (CAS: 2055390-07-1)

1-(Trifluoromethoxy)butan-2-amine HCl (CAS: 2055390-07-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethoxy and amine functional groups, has recently garnered attention due to its potential applications in the development of novel therapeutics. Researchers have been investigating its pharmacological properties, synthetic pathways, and potential biological targets, making it a focal point in contemporary chemical and biomedical research.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the trifluoromethoxy group, contribute to enhanced metabolic stability and bioavailability, which are critical factors in drug design. Several research groups have reported successful synthetic routes to 1-(Trifluoromethoxy)butan-2-amine HCl, optimizing reaction conditions to improve yield and purity. These advancements are paving the way for its broader application in pharmaceutical development.

In addition to its synthetic utility, 1-(Trifluoromethoxy)butan-2-amine HCl has been explored for its potential biological activities. Preliminary in vitro studies suggest that it may interact with specific neurotransmitter systems, indicating possible applications in central nervous system (CNS) disorders. Researchers are particularly interested in its affinity for certain receptors and enzymes, which could lead to the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

The compound's physicochemical properties have also been a subject of investigation. Studies have focused on its solubility, stability, and partition coefficients, which are essential parameters for drug formulation. Understanding these properties is crucial for optimizing its delivery and ensuring its effectiveness in biological systems. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the accurate characterization and quantification of 1-(Trifluoromethoxy)butan-2-amine HCl in various matrices.

Despite the promising findings, challenges remain in the development and application of 1-(Trifluoromethoxy)butan-2-amine HCl. Issues such as scalability of synthesis, potential toxicity, and regulatory hurdles need to be addressed to fully realize its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these obstacles and translate laboratory findings into clinical applications.

In conclusion, 1-(Trifluoromethoxy)butan-2-amine HCl (CAS: 2055390-07-1) represents a promising compound in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. Continued exploration of its synthetic pathways, pharmacological properties, and therapeutic applications will undoubtedly contribute to the advancement of chemical and biomedical sciences.